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Compound of Interest

Compound Name: Calenduloside H

Cat. No.: B1654697 Get Quote

An In-depth Technical Guide to Calenduloside H
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Calenduloside H, a triterpenoid saponin with significant therapeutic

potential. The information is compiled from publicly available scientific literature and databases,

offering a foundational resource for further research and development.

Physicochemical Properties
Calenduloside H is a complex glycoside of oleanolic acid, a pentacyclic triterpene. While

specific experimental data for some physical properties are not readily available in current

literature databases, computed and known properties are summarized below.
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Property Data Reference(s)

Molecular Formula C₄₈H₇₆O₁₉ [1][2]

Molecular Weight 957.11 g/mol [1][2]

CAS Number 26020-29-1 [1][2]

IUPAC Name

(2S,3S,4S,5R,6R)-6-

[[(3S,4aR,6aR,6bS,8aS,12aS,

14aR,14bR)-4,4,6a,6b,11,11,1

4b-heptamethyl-8a-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxycarbonyl-

1,2,3,4a,5,6,7,8,9,10,12,12a,1

4,14a-tetradecahydropicen-3-

yl]oxy]-3,5-dihydroxy-4-

[(2S,3R,4S,5R,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyoxane-2-carboxylic acid

[1]

Synonyms
Calendulaglycoside C, UNII-

XRX4A17TSS
[1]

Natural Sources

Calendula officinalis (Marigold)

roots, Momordica

cochinchinensis vine

[2][3]

Computed XLogP3 2.7 [1]

Appearance Data not available

Melting Point Data not available

Solubility

Data not available. As a

saponin, it is expected to have

some solubility in water and

polar organic solvents like

methanol and ethanol.

[4]
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Optical Activity Data not available [5]

Note on Spectral Data: Specific experimental spectral data such as ¹H-NMR, ¹³C-NMR, IR, and

detailed HRMS fragmentation for purified Calenduloside H are not readily available in the

public domain. Identification in plant extracts is typically achieved using hyphenated techniques

like UHPLC-HRMS/MS.[4]

Biological Activity and Signaling Pathways
Calenduloside H has demonstrated notable anti-inflammatory, anti-proliferative,

neuroprotective, and hepatoprotective activities.[2] Its mechanisms of action are linked to the

modulation of key cellular signaling pathways.

In the context of neurodegenerative diseases like Parkinson's, compounds from Calendula

officinalis have been shown to offer neuroprotection by modulating the PI3K/Akt and ERK

signaling pathways. The proposed mechanism involves the binding of active compounds to

Heat Shock Protein 90 (Hsp90), which acts as a molecular chaperone for several proteins,

including components of the PI3K/Akt pathway.[6][7] This interaction leads to the activation of

the pro-survival PI3K/Akt pathway and the inhibition of the pro-apoptotic ERK pathway.
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Dried & Powdered
Calendula officinalis Roots

Maceration with 70% Ethanol

Filtration & Concentration
(Rotary Evaporator)

Crude Ethanolic Extract

Solvent-Solvent Partition
(e.g., n-butanol/water)

n-Butanol Fraction
(Saponin-rich)

Column Chromatography
(Silica Gel or C18)

Collect & Analyze Fractions (TLC)

Preparative HPLC

Purified Calenduloside H
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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